Cas no 54669-86-2 (Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-)

Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]- structure
54669-86-2 structure
Product Name:Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
CAS No:54669-86-2
MF:C14H16O3
MW:232.275044441223
CID:353968
PubChem ID:12270333
Update Time:2025-04-19

Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
    • 2-[2-(4-hydroxyphenyl)-2-oxoethyl]cyclohexan-1-one
    • 2-(p-hydroxyphenacyl)cyclohexanone
    • SCHEMBL11840427
    • 54669-86-2
    • DTXSID30483362
    • SBCIREKMENWWCP-UHFFFAOYSA-N
    • 2-(p-hydroxyphenacyl) cyclohexanone
    • Inchi: 1S/C14H16O3/c15-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)16/h5-8,11,15H,1-4,9H2
    • InChI Key: SBCIREKMENWWCP-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1CC(C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 232.10998
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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